Cas no 2172068-01-6 (2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol)

2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol structure
2172068-01-6 structure
Product Name:2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol
CAS No:2172068-01-6
MF:C12H16N4O
MW:232.281641960144
CID:6520208
PubChem ID:165589588
Update Time:2025-07-31

2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

    • 2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol
    • EN300-1610434
    • 2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
    • 2172068-01-6
    • Inchi: 1S/C12H16N4O/c1-2-11-10(7-13)14-15-16(11)8-9-5-3-4-6-12(9)17/h3-6,17H,2,7-8,13H2,1H3
    • InChI Key: WSZIVDYEQYHKIE-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1CN1C(=C(CN)N=N1)CC

Computed Properties

  • Exact Mass: 232.13241115g/mol
  • Monoisotopic Mass: 232.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 77Ų

2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1610434-0.05g
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
0.05g
$1440.0 2023-06-04
Enamine
EN300-1610434-0.1g
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
0.1g
$1508.0 2023-06-04
Enamine
EN300-1610434-0.25g
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
0.25g
$1577.0 2023-06-04
Enamine
EN300-1610434-0.5g
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
0.5g
$1646.0 2023-06-04
Enamine
EN300-1610434-1.0g
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
1g
$1714.0 2023-06-04
Enamine
EN300-1610434-2.5g
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
2.5g
$3362.0 2023-06-04
Enamine
EN300-1610434-5.0g
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
5g
$4972.0 2023-06-04
Enamine
EN300-1610434-10.0g
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
10g
$7373.0 2023-06-04
Enamine
EN300-1610434-50mg
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
50mg
$1440.0 2023-09-23
Enamine
EN300-1610434-100mg
2-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}phenol
2172068-01-6
100mg
$1508.0 2023-09-23

2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol Related Literature

Additional information on 2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol

Introduction to Compound with CAS No. 2172068-01-6 and Product Name: 2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol

Compound with the CAS number 2172068-01-6 and the product name 2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an aminomethyl side chain and a triazole ring, makes it a versatile scaffold for designing novel therapeutic agents.

The phenol moiety in the compound's structure contributes to its hydrophilic properties, which are essential for improving bioavailability and solubility in biological systems. This feature is particularly crucial in pharmaceutical formulations where effective delivery to target sites is paramount. The 5-ethyl substituent further enhances the compound's structural diversity, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic properties.

Recent research in the field of medicinal chemistry has highlighted the importance of triazole derivatives in drug design. Triazoles are known for their stability, bioactivity, and ability to form hydrogen bonds with biological targets. The incorporation of a 1H-1,2,3-triazol-1-ylmethyl group into the molecular framework of this compound not only enhances its binding affinity but also opens up possibilities for further derivatization to create more complex and effective drug candidates.

The aminomethyl group serves as a key pharmacophore, enabling interactions with various biological receptors and enzymes. This functionality is particularly valuable in the development of small-molecule inhibitors and agonists. The combination of these features makes 2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol a promising candidate for further investigation in therapeutic contexts.

In the context of current pharmaceutical research, there is a growing interest in compounds that exhibit multitarget interactions. The multifunctionality of this compound stems from its ability to engage with multiple biological pathways simultaneously. Such interactions can lead to synergistic effects, potentially improving treatment outcomes and reducing side effects. The molecular design of this compound aligns well with emerging trends in drug discovery that emphasize polypharmacicity as a strategy for developing more effective therapeutics.

One of the most exciting aspects of this compound is its potential application in addressing complex diseases that involve multiple pathological mechanisms. For instance, disorders such as cancer, neurodegenerative diseases, and inflammatory conditions often require interventions that target several disease pathways. The structural features of 2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol make it well-suited for such applications.

Moreover, the compound's solubility profile and stability under various conditions make it an attractive candidate for formulation into diverse drug delivery systems. Advanced drug delivery technologies are increasingly being employed to enhance the efficacy and safety of therapeutic agents. The compatibility of this compound with these technologies suggests that it could be integrated into next-generation pharmaceutical products designed for targeted release and controlled administration.

The synthesis and characterization of this compound have been conducted using state-of-the-art methodologies to ensure high purity and yield. Advanced spectroscopic techniques such as NMR spectroscopy (Nuclear Magnetic Resonance), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into the compound's conformational preferences and intermolecular interactions.

Preclinical studies have begun to explore the pharmacological properties of 2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}phenol, focusing on its efficacy and safety profiles. Initial results indicate that the compound exhibits promising biological activity across multiple targets relevant to various diseases. These findings underscore its potential as a lead compound for further development into novel therapeutic agents.

The future direction of research on this compound will likely involve optimizing its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Computational modeling techniques will play a crucial role in this process by predicting how different structural modifications will affect the compound's behavior at both molecular and cellular levels.

In conclusion,2-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ymlmethyl}phenol (CAS No. 2172068–01–6) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. Continued research efforts are expected to unlock its full potential as a lead compound for future drug candidates.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.